Cas no 37562-47-3 (7-(4-pyridyl)pyrido[2,3-d]pyrimidin-2-amine)

7-(4-Pyridyl)pyrido[2,3-d]pyrimidin-2-amine is a heterocyclic compound featuring a fused pyrido[2,3-d]pyrimidine core substituted with a 4-pyridyl group at the 7-position and an amino group at the 2-position. This structure confers potential utility in medicinal chemistry and materials science due to its rigid, planar framework and dual nitrogen-rich aromatic systems. The compound may serve as a versatile intermediate for synthesizing pharmacologically active molecules, particularly kinase inhibitors or nucleic acid-binding agents, owing to its ability to engage in hydrogen bonding and π-stacking interactions. Its well-defined synthetic route and stability under standard conditions make it a practical building block for research applications.
7-(4-pyridyl)pyrido[2,3-d]pyrimidin-2-amine structure
37562-47-3 structure
Product Name:7-(4-pyridyl)pyrido[2,3-d]pyrimidin-2-amine
CAS No:37562-47-3
MF:C12H9N5
MW:223.233361005783
CID:1484822
PubChem ID:45073704
Update Time:2025-06-08

7-(4-pyridyl)pyrido[2,3-d]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 7-(4-pyridyl)pyrido[2,3-d]pyrimidin-2-amine
    • 7-(Pyridin-4-yl)pyrido[2,3-d]pyrimidin-2-amine
    • Pyrido[2,3-d]pyrimidin-2-amine, 7-(4-pyridinyl)-
    • LogP
    • 7-(4-Pyridinyl)pyrido[2,3-d]pyrimidin-2-amine
    • 7-PYRIDIN-4-YL-PYRIDO[2,3-D]PYRIMIDIN-2-YLAMINE
    • 7-pyridin-4-ylpyrido[2,3-d]pyrimidin-2-amine
    • AKOS030254177
    • MFCD12546643
    • 37562-47-3
    • Inchi: 1S/C12H9N5/c13-12-15-7-9-1-2-10(16-11(9)17-12)8-3-5-14-6-4-8/h1-7H,(H2,13,15,16,17)
    • InChI Key: GUWGLGZGKKAQGX-UHFFFAOYSA-N
    • SMILES: N1C2C(=CN=C(N)N=2)C=CC=1C1C=CN=CC=1

Computed Properties

  • Exact Mass: 223.08597
  • Monoisotopic Mass: 223.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.6A^2
  • XLogP3: 1

Experimental Properties

  • Density: 1.361
  • Boiling Point: 499.509°C at 760 mmHg
  • Flash Point: 288.166°C
  • Refractive Index: 1.727
  • PSA: 77.58

7-(4-pyridyl)pyrido[2,3-d]pyrimidin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1734756-100mg
7-(Pyridin-4-yl)pyrido[2,3-d]pyrimidin-2-amine
37562-47-3 98%
100mg
¥5078.00 2024-05-16

Additional information on 7-(4-pyridyl)pyrido[2,3-d]pyrimidin-2-amine

Introduction to 7-(4-pyridyl)pyrido[2,3-d]pyrimidin-2-amine (CAS No. 37562-47-3)

7-(4-pyridyl)pyrido[2,3-d]pyrimidin-2-amine, with the CAS number 37562-47-3, is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 7-(4-pyridyl)pyrido[2,3-d]pyrimidin-2-amine consists of a pyrido[2,3-d]pyrimidine core fused with a pyridine ring at the 7-position. This unique structural arrangement confers the compound with specific pharmacological properties that make it a valuable candidate for drug development. The presence of the pyridine ring enhances the compound's solubility and bioavailability, while the pyrido[2,3-d]pyrimidine core contributes to its biological activity.

Recent studies have highlighted the potential of 7-(4-pyridyl)pyrido[2,3-d]pyrimidin-2-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication by interfering with key viral enzymes.

In addition to its antiviral properties, 7-(4-pyridyl)pyrido[2,3-d]pyrimidin-2-amine has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, particularly those derived from lung and breast cancers. The anticancer activity is thought to be mediated through the modulation of signaling pathways involved in cell proliferation and survival.

The anti-inflammatory effects of 7-(4-pyridyl)pyrido[2,3-d]pyrimidin-2-amine have also been explored. In vitro and in vivo studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 7-(4-pyridyl)pyrido[2,3-d]pyrimidin-2-amine may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 7-(4-pyridyl)pyrido[2,3-d]pyrimidin-2-amine have been extensively studied to optimize its use in drug development. Research has shown that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further studies are needed to fully understand its metabolism and potential drug interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-(4-pyridyl)pyrido[2,3-d]pyrimidin-2-amine in various indications. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are promising and warrant further investigation in larger clinical trials.

In conclusion, 7-(4-pyridyl)pyrido[2,3-d]pyrimidin-2-amine (CAS No. 37562-47-3) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and diverse biological activities make it an attractive candidate for drug development in areas such as antiviral therapy, cancer treatment, and inflammation management. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.

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